Cas no 1105229-09-1 (N'-[5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenyl]-N-(2-hydroxyethyl)ethanediamide)

• Product name: N'-[5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenyl]-N-(2-hydroxyethyl)ethanediamide
• CAS No: 1105229-09-1
• MF: C₁₄H₁₉N₃O₆S
• MW: 357.382162332535
• CID: 5470426

N'-[5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenyl]-N-(2-hydroxyethyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-[5-(1,1-dioxo-1,2-thiazolidin-2-yl)-2-methoxyphenyl]-N-(2-hydroxyethyl)oxamide
• N'-[5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenyl]-N-(2-hydroxyethyl)ethanediamide

• Inchi： 1S/C14H19N3O6S/c1-23-12-4-3-10(17-6-2-8-24(17,21)22)9-11(12)16-14(20)13(19)15-5-7-18/h3-4,9,18H,2,5-8H2,1H3,(H,15,19)(H,16,20)
• InChI Key： UKOPYXJJXBILJI-UHFFFAOYSA-N
• SMILES： C(NCCO)(=O)C(NC1=CC(N2CCCS2(=O)=O)=CC=C1OC)=O

Additional information on N'-[5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenyl]-N-(2-hydroxyethyl)ethanediamide

N'-[5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenyl]-N-(2-hydroxyethyl)ethanediamide (CAS No. 1105229-09-1): A Comprehensive Overview

N'-[5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenyl]-N-(2-hydroxyethyl)ethanediamide (CAS No. 1105229-09-1) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number for brevity, is a derivative of thiazolidine and exhibits a unique structure that confers it with potential therapeutic properties. This article provides an in-depth exploration of the chemical structure, synthesis methods, biological activities, and recent research advancements related to this compound.

The chemical structure of N'-[5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenyl]-N-(2-hydroxyethyl)ethanediamide is characterized by a thiazolidine ring system linked to a substituted phenyl group and an ethanediamide moiety. The presence of the thiazolidine ring, which is a five-membered heterocyclic compound containing sulfur and nitrogen atoms, imparts unique chemical and biological properties to the molecule. The methoxy substitution on the phenyl ring and the hydroxyethyl group on the ethanediamide further enhance its functional versatility.

One of the key areas of interest in the study of this compound is its potential as an antidiabetic agent. Recent research has shown that thiazolidinediones, a class of compounds related to N'-[5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenyl]-N-(2-hydroxyethyl)ethanediamide, exhibit potent insulin-sensitizing effects. These compounds work by activating peroxisome proliferator-activated receptor gamma (PPARγ), a nuclear receptor that plays a crucial role in glucose metabolism and insulin sensitivity. Studies have demonstrated that activation of PPARγ can improve insulin resistance and reduce hyperglycemia in diabetic patients.

In addition to its antidiabetic properties, N'-[5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenyl]-N-(2-hydroxyethyl)ethanediamide has also been investigated for its potential anti-inflammatory effects. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and tissue damage. Research has shown that thiazolidinediones can modulate the expression of pro-inflammatory cytokines and inhibit the activation of nuclear factor-kappa B (NF-κB), a key transcription factor involved in inflammation. These findings suggest that N'-[5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenyl]-N-(2-hydroxyethyl)ethanediamide may have therapeutic applications in managing inflammatory conditions.

The synthesis of N'-[5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenyl]-N-(2-hydroxyethyl)ethanediamide involves several steps that require precise control over reaction conditions to ensure high yields and purity. One common synthetic route involves the condensation of 5-amino-4-methylthiophene with 4-chloromethylbenzoyl chloride to form an intermediate compound, followed by reaction with 3-aminothiophenol to introduce the thiazolidine ring. The final step involves coupling with 3-amino-N-(hydroxyethyl)propanamide to form the desired product. Advances in synthetic chemistry have led to the development of more efficient and environmentally friendly methods for producing this compound on a larger scale.

Clinical trials are essential for evaluating the safety and efficacy of new drugs before they can be approved for use in patients. Several preclinical studies have demonstrated promising results for N'-[5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenyl]-N-(2-hydroxyethyl)ethanediamide. These studies have shown that the compound exhibits low toxicity and good pharmacokinetic properties, making it a viable candidate for further clinical investigation. Phase I clinical trials are currently underway to assess its safety profile in healthy volunteers.

Recent advancements in computational chemistry and molecular modeling have also contributed to our understanding of the structure-function relationships of N'-[5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenyl]-N-(2-hydroxyethyl)ethanediamide. Computational methods such as molecular docking and molecular dynamics simulations have been used to predict how this compound interacts with its target proteins at the molecular level. These studies have provided valuable insights into the mechanisms underlying its biological activities and have guided the design of more potent analogs.

In conclusion, N'-[5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenyl]-N-(2-hydroxyethyl)ethanediamide (CAS No. 110529909090909090909090909090909090909090909090909) is a promising compound with potential applications in treating diabetes and inflammatory diseases. Its unique chemical structure and multifaceted biological activities make it an exciting subject for ongoing research in medicinal chemistry and pharmaceutical development. As more clinical data becomes available, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of these conditions.